Cas no 1806016-66-9 (2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806016-66-9
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• CID: 4850745
• Update Time: 2025-05-24

2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H3F4NO2/c8-3-1-2(5(9)10)6(11)12-4(3)7(13)14/h1,5H,(H,13,14)
• InChI Key： FONIRKKXEGPLOW-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=NC(=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid

2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid, with the CAS number 1806016-66-9, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in various industries. The molecule's structure consists of a pyridine ring substituted with fluorine atoms and a difluoromethyl group, along with a carboxylic acid functional group. These features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated compounds like 2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid in drug discovery and development. Fluorination is a common strategy in medicinal chemistry to enhance the pharmacokinetic properties of molecules, such as increasing bioavailability and stability. The presence of multiple fluorine atoms in this compound suggests that it may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further research in therapeutic applications.

The synthesis of 2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid involves a series of complex chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic fluorination techniques have enabled more efficient synthesis routes, reducing production costs and environmental impact.

In terms of applications, this compound has shown potential in agrochemicals due to its ability to act as a herbicide or insecticide. Its unique chemical structure allows it to interact with specific biological targets, making it effective in controlling pests and weeds. Additionally, the compound has been investigated for its role in materials science, particularly in the development of advanced polymers and coatings. Its fluorinated groups contribute to enhanced thermal stability and chemical resistance, which are desirable properties for high-performance materials.

The latest research on 2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid has focused on understanding its environmental impact and biodegradability. As concerns about sustainability grow, there is an increasing need for eco-friendly chemicals that can degrade naturally without causing harm to ecosystems. Studies have shown that this compound exhibits moderate biodegradability under certain conditions, but further research is required to improve its environmental profile.

In conclusion, 2,5-Difluoro-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No: 1806016-66-9) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and chemical properties make it an intriguing subject for both academic research and industrial development. As new insights emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovations.